Cas no 95927-02-9 (3-Methylbutyric-2,2-d2 Acid)

3-Methylbutyric-2,2-d2 Acid is a deuterated variant of 3-methylbutyric acid, where two hydrogen atoms at the 2-position are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise tracking in metabolic and kinetic studies. The compound retains the chemical properties of its non-deuterated counterpart, making it suitable for applications in organic synthesis, biochemistry, and pharmaceutical research. Its high isotopic purity ensures minimal interference in experimental results, while its stability under standard conditions allows for reliable handling and storage. This makes it a valuable tool for mechanistic and tracer studies.

3-Methylbutyric-2,2-d2 Acid structure

Product Name:3-Methylbutyric-2,2-d2 Acid

CAS No:95927-02-9

MF:C₅H₁₀O₂

MW:104.144025325775

CID:799955

PubChem ID:10844347

Update Time:2025-05-27

3-Methylbutyric-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

- Butanoic-2,2-d2 acid,3-methyl- (9CI)
- HY-W012980S2
- 95927-02-9
- D98760
- CS-0459589
- 3-Methylbutyric-2,2-d2 acid
- 2,2-dideuterio-3-methylbutanoic acid
- Isovaleric acid-d2
- d2-3-methyl butanoic acid
- 3-Methylbutyric-2,2-d2 Acid
- Inchi： 1S/C5H10O2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)/i3D2
- InChI Key： GWYFCOCPABKNJV-SMZGMGDZSA-N
- SMILES： OC(C([2H])([2H])C(C)C)=O

Computed Properties

Exact Mass: 104.081
Monoisotopic Mass: 104.081
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 66.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 37.3A^2

Experimental Properties

Density: 0.982
Boiling Point: 175.295 °C at 760 mmHg
Flash Point: 73.402 °C

3-Methylbutyric-2,2-d2 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I917571-10mg	3-Methylbutyric-2,2-d2 Acid	95927-02-9		10mg	$ 64.00	2023-09-07
TRC	I917571-50mg	3-Methylbutyric-2,2-d2 Acid	95927-02-9		50mg	$ 81.00	2023-09-07
TRC	I917571-100mg	3-Methylbutyric-2,2-d2 Acid	95927-02-9		100mg	$ 98.00	2023-09-07
A2B Chem LLC	AY10483-500mg	3-Methylbutyric-2,2-d2 Acid	95927-02-9	98	500mg	$321.00	2024-07-18
A2B Chem LLC	AY10483-1g	3-Methylbutyric-2,2-d2 Acid	95927-02-9	98%D	1g	$413.00	2024-07-18